Cas no 2153728-08-4 (1-[(4-Ethylpiperazin-1-yl)methyl]cyclobutan-1-ol)

• Product Name: 1-[(4-Ethylpiperazin-1-yl)methyl]cyclobutan-1-ol
• CAS No: 2153728-08-4
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 5726002
• PubChem ID: 131701685
• Update Time: 2025-10-30

1-[(4-Ethylpiperazin-1-yl)methyl]cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• F1910-7484
• 1-[(4-ethylpiperazin-1-yl)methyl]cyclobutan-1-ol
• 2153728-08-4
• AKOS040796169
• 1-[(4-Ethylpiperazin-1-yl)methyl]cyclobutan-1-ol

• Inchi： 1S/C11H22N2O/c1-2-12-6-8-13(9-7-12)10-11(14)4-3-5-11/h14H,2-10H2,1H3
• InChI Key： FELJJPUOLXJJSS-UHFFFAOYSA-N
• SMILES： OC1(CN2CCN(CC)CC2)CCC1

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 26.7Ų

Additional information on 1-[(4-Ethylpiperazin-1-yl)methyl]cyclobutan-1-ol

1-[(4-Ethylpiperazin-1-yl)methyl]cyclobutan-1-ol: A Comprehensive Overview

1-[(4-Ethylpiperazin-1-yl)methyl]cyclobutan-1-ol (CAS No. 2153728-08-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse biological activities, including central nervous system (CNS) modulation, anti-inflammatory effects, and anti-cancer properties.

The chemical structure of 1-[(4-Ethylpiperazin-1-yl)methyl]cyclobutan-1-ol features a cyclobutane ring linked to a piperazine moiety via a methyl group. The ethyl substitution on the piperazine ring imparts additional steric and electronic effects, which can influence the compound's pharmacological profile. Recent studies have highlighted the importance of these structural features in modulating receptor binding and cellular responses.

In terms of its synthesis, 1-[(4-Ethylpiperazin-1-yl)methyl]cyclobutan-1-ol can be prepared through a multi-step process involving the reaction of cyclobutanone with an appropriate piperazine derivative. The synthetic route typically involves the formation of an intermediate imine, followed by reduction to yield the final product. This synthetic methodology has been optimized to achieve high yields and purity, making it suitable for large-scale production and further pharmaceutical development.

The biological activity of 1-[(4-Ethylpiperazin-1-yl)methyl]cyclobutan-1-ol has been extensively investigated in various preclinical models. One of the key areas of interest is its potential as a CNS modulator. Studies have shown that this compound exhibits potent activity at serotonin receptors, particularly the 5-HT_2A receptor, which is implicated in mood disorders such as depression and anxiety. Preclinical data suggest that 1-[(4-Ethylpiperazin-1-yl)methyl]cyclobutan-1-ol may have antidepressant-like effects, making it a promising candidate for further clinical evaluation.

Beyond its CNS effects, 1-[(4-Ethylpiperazin-1-yl)methyl]cyclobutan-1-ol has also shown potential in other therapeutic areas. For instance, recent research has demonstrated its anti-inflammatory properties, which could be beneficial in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate cytokine production and inhibit pro-inflammatory pathways has been attributed to its interaction with specific receptors and signaling molecules.

In the context of cancer research, 1-[(4-Ethylpiperazin-1-yl)methyl]cyclobutan-1-ol has been investigated for its anti-proliferative effects on various cancer cell lines. Preclinical studies have shown that it can induce apoptosis and inhibit cell growth by targeting multiple signaling pathways involved in cancer progression. These findings suggest that this compound may have potential as a novel anticancer agent, warranting further investigation in both in vitro and in vivo models.

The safety profile of 1-[(4-Ethylpiperazin-1-yl)methyl]cyclobutan-1-ol is another critical aspect that has been evaluated in preclinical studies. Toxicology assessments have indicated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, comprehensive safety studies are essential before advancing to clinical trials.

In conclusion, 1-[(4-Ethylpiperazin-1-y l)methyl]cyclobutan - 1 - ol (CAS No. 2 153728 - 08 - 4) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further development in areas such as CNS disorders, inflammation, and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and clinical potential, paving the way for future advancements in medicinal chemistry and drug discovery.